Cas no 84857-16-9 (2-PYRIMIDINAMINE, 4-(4-CHLOROPHENYL)-6-(4-METHYLPHENYL)-)

2-PYRIMIDINAMINE, 4-(4-CHLOROPHENYL)-6-(4-METHYLPHENYL)- structure
84857-16-9 structure
Product Name:2-PYRIMIDINAMINE, 4-(4-CHLOROPHENYL)-6-(4-METHYLPHENYL)-
CAS No:84857-16-9
MF:C17H14ClN3
MW:295.766162395477
MDL:MFCD09788189
CID:3275280
PubChem ID:15544111
Update Time:2025-04-21

2-PYRIMIDINAMINE, 4-(4-CHLOROPHENYL)-6-(4-METHYLPHENYL)- Chemical and Physical Properties

Names and Identifiers

    • 2-PYRIMIDINAMINE, 4-(4-CHLOROPHENYL)-6-(4-METHYLPHENYL)-
    • 84857-16-9
    • AKOS024284345
    • MFCD09788189
    • 4-(4-Chlorophenyl)-6-(4-methylphenyl)pyrimidin-2-amine
    • MDL: MFCD09788189
    • Inchi: 1S/C17H14ClN3/c1-11-2-4-12(5-3-11)15-10-16(21-17(19)20-15)13-6-8-14(18)9-7-13/h2-10H,1H3,(H2,19,20,21)
    • InChI Key: YCNBQCRJLCKOOL-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=CC(C2C=CC(C)=CC=2)=NC(N)=N1

Computed Properties

  • Exact Mass: 295.0876252Da
  • Monoisotopic Mass: 295.0876252Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 51.8Ų

2-PYRIMIDINAMINE, 4-(4-CHLOROPHENYL)-6-(4-METHYLPHENYL)- Pricemore >>

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